Cas no 87494-58-4 (1-Tridecyne, 13-bromo-)

• Product Name: 1-Tridecyne, 13-bromo-
• CAS No: 87494-58-4
• MF: C₁₃H₂₃Br
• MW: 259.22572350502
• CID: 655711
• PubChem ID: 13379409
• Update Time: 2025-04-19

1-Tridecyne, 13-bromo- Chemical and Physical Properties

Names and Identifiers

• 1-Tridecyne, 13-bromo-
• 13-bromotridec-1-yne
• 87494-58-4
• DTXSID40538771
• F70429
• SCHEMBL22689611

• Inchi： 1S/C13H23Br/c1-2-3-4-5-6-7-8-9-10-11-12-13-14/h1H,3-13H2
• InChI Key： SMCYIIRDJMJWTM-UHFFFAOYSA-N
• SMILES： BrCCCCCCCCCCCC#C

Computed Properties

• Exact Mass: 258.09831g/mol
• Monoisotopic Mass: 258.09831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 0Ų